3-((2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)benzo[4,5]thiazolo[2,3-c][1,2,4]triazole

• IUPAC Name: 1-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]-[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• InChI: InChI=1S/C18H13N5S3/c1-9-19-15-14(10-5-4-8-12(10)24-15)16(20-9)26-18-22-21-17-23(18)11-6-2-3-7-13(11)25-17/h2-3,6-7H,4-5,8H2,1H3
• InChI Key: XVHWYEGDNZNUQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C3=C(S2)CCC3)C(=N1)SC4=NN=C5N4C6=CC=CC=C6S5
• Molecular Formula: C18H13N5S3
• Molecular Weight: 395.5 g/mol
• CAS No.: 307512-18-1

Description

The compound 3-((2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)benzo[4,5]thiazolo[2,3-c][1,2,4]triazole is a complex organic molecule. It is listed in the Sigma-Aldrich catalog with a CAS Number of 307512-18-1. The linear formula of this compound is C18H13N5S3.

Scientific Research Applications

Synthesis and Anticancer Applications

One of the primary focuses in research involving 3-((2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)benzo[4,5]thiazolo[2,3-c][1,2,4]triazole derivatives is their synthesis for anticancer applications. For instance, the design, synthesis, and evaluation of anticancer potential of enzyme (PARP-1) inhibitors incorporating triazole, thiazolidinone, and thieno[2,3-d]pyrimidinones have been explored. Compounds in this category have shown promising anticancer activity, particularly against breast cancer cell lines, with significant inhibitory concentrations (IC50) indicating their potential as therapeutic agents for cancer treatment (Abu‐Hashem et al., 2020).

Antimicrobial and Antitumor Agents

Further research has identified these compounds as potential antimicrobial and antitumor agents. The synthesis of novel derivatives has been conducted, revealing compounds with notable antimicrobial activity. For example, a study on new thiazolopyrimidines evaluated their antimicrobial potential, although they did not show appreciable antitumor activity, highlighting the diversity in biological activities these compounds can exhibit (Said et al., 2004).

Cytotoxic Activities

The exploration of cytotoxic activities is another avenue of research. Pyrimidinyl benzoxazoles, benzothiazoles, and benzimidazoles linked by thio, methylthio, and amino moieties have been prepared and studied for their antimicrobial and cytotoxic activities. Some of these compounds have shown potent cytotoxic activity against various cancer cell lines, indicating their potential use in cancer therapy (Seenaiah et al., 2014).

Antimycobacterial Activity

Additionally, the synthesis and in vitro study of fused 1,2,4-triazole derivatives as antimycobacterial agents have shown that compounds within this class can exhibit significant activity against Mycobacterium tuberculosis, suggesting their potential application in treating tuberculosis (Seelam et al., 2016).